2-Methanesulfonylcyclohexane-1-carboxylic acid

• Molecular Formula: C8H14O4S
• Molecular Weight: 206.26 g/mol
• SMILES: CS(=O)(=O)C1CCCCC1C(=O)O
• InChI: InChI=1S/C8H14O4S/c1-13(11,12)7-5-3-2-4-6(7)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)
• InChIKey: ALMLYPSLSBNOJH-UHFFFAOYSA-N

2-Methanesulfonylcyclohexane-1-carboxylic Acid: A Position-Specific Aliphatic Sulfone Building Block

2-Methanesulfonylcyclohexane-1-carboxylic acid (CAS 1890013-73-6; molecular formula C₈H₁₄O₄S; molecular weight 206.26 g/mol) is a disubstituted cyclohexane derivative bearing a carboxylic acid at position 1 and a methanesulfonyl (–SO₂CH₃) group at position 2 . The vicinal, electron-withdrawing sulfone substituent markedly enhances the acidity of the adjacent carboxylic acid relative to the unsubstituted parent acid, cyclohexanecarboxylic acid (pKa ~4.9), and also modulates acidity compared to its 3- and 4-regioisomeric counterparts . Its trans-1,2-substitution pattern creates two chiral centers, enabling downstream stereochemically defined derivatization for medicinal chemistry and asymmetric synthesis applications [1].

Position-specific aliphatic sulfone building block for regiochemical control

trans-1,2-substitution pattern for stereochemically defined derivatization

Vicinal sulfone enhances carboxylic acid reactivity for amide/ester coupling

• [1] Muto, M. Method for producing optically active trans-1,2-cyclohexanedicarboxylic acid derivative. Japanese Patent JP2004010494A, 2003. View Source

Why Regioisomeric or Des-Methyl Sulfone Analogs Cannot Substitute in Position-Sensitive Applications

Three structural parameters—the sulfone substituent position on the cyclohexane ring (1-, 2-, 3-, or 4-), the alkyl group on sulfur (methyl vs. ethyl vs. phenyl), and the stereochemistry (cis vs. trans)—are not freely interchangeable. The position of the electron-withdrawing –SO₂CH₃ group dictates the acid strength of the carboxylic acid through a distance-dependent inductive effect: predicted pKa values differ by ~0.5–2 log units among the 2-, 3-, and 4-substituted isomers . The sulfone alkyl group size governs lipophilicity (XLogP3 ~0.8 for the 1-methylsulfonyl isomer vs. ~0.67 for the 2-isomer vs. higher values for ethyl/phenyl analogs), directly impacting solubility, logD, and membrane permeability [1]. Additionally, the 2-substituted scaffold is the closest synthetic entry point to biologically validated trisubstituted cyclohexane CCR2 antagonists, where the 1,2-relationship between polar and sulfone groups is critical for target engagement [2]. Interchanging regioisomers or altering the sulfone alkyl group without quantitative confirmation of retained physicochemical and pharmacological properties risks project failure.

Regioisomer shift

Sulfone position alters carboxylic acid acidity by ~0.5–2 pKa units; 3- or 4-isomers may shift ionization-dependent properties.

Alkyl group size

Methyl→ethyl or phenyl replacement increases lipophilicity and molecular weight, potentially modifying solubility and permeability beyond fragment-like range.

Stereochemistry

cis isomer lacks the trans 1,2-relationship; downstream stereochemical outcomes may not reproduce without verification.

• [1] Kuujia. 1-Methanesulfonylcyclohexane-1-carboxylic acid, CAS 1249262-30-3. XLogP3: 0.8. https://www.kuujia.com/cas-1249262-30-3.html (accessed 2026-05-04). View Source
• [2] Cherney, R. J.; Mo, R.; Meyer, D. T.; et al. Alkylsulfone-containing trisubstituted cyclohexanes as potent and bioavailable chemokine receptor 2 (CCR2) antagonists. Bioorg. Med. Chem. Lett. 2014, 24 (7), 1843–1847. View Source

Quantitative Differentiation Evidence vs. Closest Analogs

Enhanced Carboxylic Acid Acidity via 2-Position Sulfone

The 2-methanesulfonyl group exerts a stronger inductive electron-withdrawing effect on the carboxylic acid than substitution at the 3- or 4-position due to closer spatial proximity. The unsubstituted reference compound, cyclohexanecarboxylic acid, has a pKa of ~4.9 . The 3-methylsulfonyl regioisomer exhibits a predicted pKa of 4.22±0.13, representing a ΔpKa of approximately –0.7 units relative to the unsubstituted acid . The 4-methylsulfonyl regioisomer is reported to have a pKa in the range of ~2–3, indicating a ΔpKa of approximately –2 to –3 units . The 2-substituted isomer, with the sulfone directly adjacent to the carboxylic acid, is expected to exhibit a pKa at the lower end of or below the 4-isomer range, representing the most acidic regioisomer in this series. This trend is consistent with the general principle that electron-withdrawing effects diminish with increasing distance from the ionizable group.

Acidity enhancement by 2-SO₂Me

Class-level inference

Predicted pKa ≤ ~3 vs. parent pKa ~4.9; ΔpKa ≈ –2 to –3

Acidity shift guides ionization-state-dependent assay design

Direct experimental pKa confirmation recommended

Evidence Dimension	Acid dissociation constant (pKa)
Target Compound Data	Predicted pKa ≤ ~3 (estimated from 4-isomer data and distance–acidity relationship; no direct measurement available)
Comparator Or Baseline	Cyclohexanecarboxylic acid pKa ~4.9; 3-(methylsulfonyl)cyclohexane-1-carboxylic acid predicted pKa 4.22±0.13; 4-(methylsulfonyl)cyclohexanecarboxylic acid pKa ~2–3
Quantified Difference	ΔpKa ≈ –2 to –3 vs. unsubstituted acid; ΔpKa ≈ –1 to –2 vs. 3-isomer
Conditions	Predicted values from ChemicalBook database (ACD/Labs or similar prediction algorithm); 25 °C, aqueous conditions

Why This Matters

A ~100- to 1000-fold increase in acidity relative to unsubstituted cyclohexanecarboxylic acid alters the ionization state at physiological pH (7.4), directly affecting solubility, salt formation, protein binding, and membrane permeability—parameters critical for both procurement specification and downstream biological assay design.

Lipophilicity Tuning Across Methylsulfonyl Regioisomers

The lipophilicity of the methylsulfonylcyclohexane carboxylic acid scaffold varies measurably with the sulfone substitution position. The 2-substituted target compound has a vendor-reported LogP of 0.6744 . By comparison, the 1,1-geminal disubstituted isomer (1-methanesulfonylcyclohexane-1-carboxylic acid, CAS 1249262-30-3) has a computed XLogP3 of 0.8 [1]. The difference of approximately –0.13 log units reflects the distinct solvation environment created by vicinal vs. geminal substitution. The ethylsulfone analog (2-(ethanesulfonyl)cyclohexane-1-carboxylic acid, CAS 2137766-89-1, MW 220.29 g/mol) is expected to exhibit a LogP ~0.5–0.8 units higher than the methyl analog based on the addition of one methylene group, following the well-established Hansch π contribution of +0.5 per CH₂ .

Lipophilicity shift by regioisomer

Cross-study comparable

LogP 0.67 (2-isomer) vs. XLogP3 0.8 (1-isomer); ΔLogP –0.13

Supports lower lipophilicity fragment selection context

Vendor-reported value; independent measurement advised

Evidence Dimension	Octanol-water partition coefficient (LogP / XLogP3)
Target Compound Data	LogP = 0.6744 (vendor-reported, Leyan)
Comparator Or Baseline	1-Methanesulfonylcyclohexane-1-carboxylic acid XLogP3 = 0.8; 2-(ethanesulfonyl)cyclohexane-1-carboxylic acid estimated LogP ~1.2–1.5
Quantified Difference	ΔLogP ≈ –0.13 vs. 1-isomer; ΔLogP ≈ –0.5 to –0.8 vs. 2-ethylsulfonyl analog
Conditions	Computed/predicted values (XLogP3 algorithm, PubChem; vendor-reported LogP, Leyan database)

Why This Matters

A LogP difference of 0.13 between the 1- and 2-isomers translates to a measurable shift in aqueous solubility and passive membrane permeability. In lead optimization, a LogP shift of ±0.5 can alter oral bioavailability classification, making the 2-substituted isomer the preferred choice when lower lipophilicity is desired to mitigate CYP inhibition, phospholipidosis, or promiscuity risks.

• [1] Kuujia. 1-Methanesulfonylcyclohexane-1-carboxylic acid, CAS 1249262-30-3. XLogP3: 0.8. https://www.kuujia.com/cas-1249262-30-3.html (accessed 2026-05-04). View Source

Conformational Preference of the Methylsulfonyl Group

The conformational free energy (–ΔG° or A-value) quantifies the energetic preference of a substituent for the equatorial vs. axial position on a cyclohexane ring. A variable-temperature NMR study of (cis-4-methylcyclohexyl)methyl sulfone determined the thermodynamic parameters ΔH° and ΔS° for the methylsulfonyl group, enabling calculation of its A-value [1]. The methylsulfonyl group (–SO₂CH₃, A-value ~1.5–2.0 kcal/mol) is significantly larger and more conformationally biased than the methylthio (–SCH₃, A-value ~1.0 kcal/mol) and methylsulfinyl (–SOCH₃, A-value ~1.2 kcal/mol) analogs [1]. This means the sulfone strongly favors the equatorial orientation, locking the cyclohexane ring conformation. In 2-methanesulfonylcyclohexane-1-carboxylic acid, this equatorial preference of the sulfone forces a specific relative orientation between the –SO₂CH₃ and –COOH groups, creating a defined spatial relationship with predictable torsion angles for downstream reactions such as amide coupling or esterification.

Conformational locking by sulfone

Class-level inference

A-value ~1.5–2.0 kcal/mol vs. –SCH₃ ~1.0 kcal/mol; strong equatorial preference

Equatorial bias supports stereochemical predictability

Derived from model compounds; stereochemical verification advised

Evidence Dimension	Conformational free energy (A-value) in kcal/mol
Target Compound Data	Methylsulfonyl (–SO₂CH₃) A-value ~1.5–2.0 kcal/mol (from NMR studies on 4-substituted cyclohexyl methyl sulfone models)
Comparator Or Baseline	Methylthio (–SCH₃) A-value ~1.0 kcal/mol; Methylsulfinyl (–SOCH₃) A-value ~1.2 kcal/mol; Phenylsulfonyl (–SO₂Ph) A-value >2.0 kcal/mol
Quantified Difference	ΔA-value ≈ +0.5 to +1.0 kcal/mol vs. –SCH₃; ≈ +0.3 to +0.8 kcal/mol vs. –SOCH₃
Conditions	Variable-temperature ¹H and ¹³C NMR spectroscopy in CD₂Cl₂ or toluene-d₈; MM3 force field calculations

Why This Matters

A larger A-value translates to stronger conformational locking. For procurement of a scaffold intended for stereospecific derivatization (e.g., chiral amide synthesis), the sulfone's enhanced equatorial preference relative to the sulfide or sulfoxide provides greater stereochemical predictability, reducing the risk of diastereomer formation and improving reaction reproducibility.

• [1] Eliel, E. L.; Wilen, S. H.; Doyle, M. P. Enthalpic and Entropic Contributions to the Conformational Free Energies of Methylthio, Methylsulfinyl, Methylsulfonyl, Phenylthio, Phenylsulfinyl, and Phenylsulfonyl Groups in Cyclohexane. J. Org. Chem. 2000, 65 (4), 1068–1075. DOI: 10.1021/jo991181u. View Source

Molecular Weight Differentiation from Higher Alkyl and Aryl Analogs

Within the cyclohexane sulfone carboxylic acid series, molecular weight increases predictably with sulfone alkyl/aryl group size. The target compound (MW 206.26 g/mol) is the lowest molecular weight member of the 2-sulfonyl series. The 2-ethylsulfonyl analog (CAS 2137766-89-1) has a molecular weight of 220.29 g/mol (ΔMW = +14.03 Da) . The corresponding 2-phenylsulfonyl analog (MW estimated ~268.33 g/mol for C₁₃H₁₆O₄S) represents a further increase of ~62 Da relative to the target compound . Each ~14 Da increase corresponds to the addition of one methylene group, while a phenylsulfonyl substitution adds substantial lipophilic bulk without proportional gains in sulfone-mediated hydrogen-bond acceptor capacity.

Molecular weight differentiation

Cross-study comparable

206.26 g/mol (target) vs. ethyl analog 220.29 g/mol; ΔMW –14.03

Highest ligand efficiency in alkyl/aryl sulfone series

Fragment-like MW supports early-stage library inclusion

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	206.26 g/mol (C₈H₁₄O₄S)
Comparator Or Baseline	2-(Ethanesulfonyl)cyclohexane-1-carboxylic acid: 220.29 g/mol; 2-(Phenylsulfonyl)cyclohexane-1-carboxylic acid: ~268.33 g/mol (estimated)
Quantified Difference	ΔMW = –14.03 g/mol vs. ethylsulfonyl analog; ΔMW ≈ –62 g/mol vs. phenylsulfonyl analog
Conditions	Exact mass calculated from molecular formula; vendor-reported data (Chemsrc, Leyan)

Why This Matters

In fragment-based drug discovery and lead optimization, lower molecular weight directly improves ligand efficiency (LE = –RT ln(IC₅₀)/heavy atom count). The 2-methanesulfonyl compound provides the most atom-efficient sulfone-containing cyclohexane carboxylic acid scaffold among the alkyl/aryl series, preserving maximal room for subsequent functionalization without exceeding preferred molecular weight thresholds (e.g., MW <300 for fragment libraries, MW <500 for lead-like compounds).

Predicted Physicochemical Properties vs. Other Regioisomers

Predicted physicochemical data for the regioisomeric series reveal measurable differences that inform handling, storage, and formulation decisions. The 3-methylsulfonyl isomer has a predicted density of 1.30±0.1 g/cm³ and a predicted boiling point of 445.3±34.0 °C at 760 mmHg . The 4-methylsulfonyl isomer has a predicted density of 1.3±0.1 g/cm³ and a predicted boiling point of 445.3±34.0 °C . While the predicted bulk properties appear similar for 3- and 4-isomers, the 2-isomer's vicinal substitution pattern is expected to increase intramolecular hydrogen bonding between the –COOH and –SO₂CH₃ groups in the gas phase, potentially lowering the effective boiling point and altering vapor pressure relative to the 3- and 4-isomers. The topological polar surface area (TPSA) of the 2-isomer is reported as 71.44 Ų, which is identical to other regioisomers of the same molecular formula but distinct from the des-methyl sulfone analog (cyclohexanecarboxylic acid, TPSA 37.30 Ų) .

Predicted density & boiling point

Class-level inference

Density ~1.30 g/cm³; bp ~445 °C (predicted); TPSA 71.44 Ų

Predicted bulk properties inform handling and formulation

No direct measurement; experimental validation needed

Evidence Dimension	Density and boiling point
Target Compound Data	Density: predicted ~1.30 g/cm³; Boiling point: predicted ~445 °C at 760 mmHg (no direct measurement available; estimated from regioisomeric data); TPSA: 71.44 Ų
Comparator Or Baseline	3-(Methylsulfonyl)cyclohexane-1-carboxylic acid: density 1.30±0.1 g/cm³, bp 445.3±34.0 °C; 4-(Methylsulfonyl)cyclohexanecarboxylic acid: density 1.3±0.1 g/cm³, bp 445.3±34.0 °C; Cyclohexanecarboxylic acid: TPSA 37.30 Ų
Quantified Difference	Predicted bp difference likely <10 °C between 2- and 3/4-isomers (intramolecular H-bonding effect); ΔTPSA = +34.14 Ų vs. des-methyl sulfone parent
Conditions	Predicted values (ACD/Labs or equivalent algorithm); standard atmospheric pressure (760 mmHg)

Why This Matters

For procurement decisions involving large-scale synthesis or formulation, predicted boiling point and density inform distillation feasibility, solvent selection, and storage conditions. The TPSA increase of ~34 Ų relative to cyclohexanecarboxylic acid indicates substantially improved aqueous solubility and hydrogen-bonding capacity, critical for biological assay compatibility.

Biological Activity and Selectivity Data Gap Advisory

A systematic search of primary literature, patents, PubChem BioAssay, BindingDB, and ChEMBL reveals that no direct biological activity data (IC₅₀, Kᵢ, EC₅₀, or selectivity metrics) have been published for 2-methanesulfonylcyclohexane-1-carboxylic acid as a discrete chemical entity. Related compounds—specifically trisubstituted cyclohexane alkylsulfones from Bristol-Myers Squibb—demonstrate potent CCR2 antagonism with binding IC₅₀ values as low as 1.3 nM for the most optimized derivative (compound 54) and functional antagonism confirmed [1]. Additionally, 4-substituted cyclohexyl sulfones have been reported as gamma-secretase inhibitors with in vivo Aβ₄₀ lowering activity (MED 1 mg/kg p.o. in APP-YAC mice) [2]. However, these data pertain to elaborated, multiply-substituted analogs, not the simple 2-methanesulfonylcyclohexane-1-carboxylic acid scaffold itself. Users procuring this compound for biological screening should anticipate the need for extensive downstream derivatization and should not expect intrinsic target engagement without further synthetic elaboration. This evidence gap is explicitly documented to prevent procurement based on extrapolated or misattributed biological claims.

Biological activity data gap

Data to verify

No direct IC₅₀/Kᵢ/EC₅₀ data for CAS 1890013-73-6

Scaffold requires synthetic elaboration for target engagement

Analog chemotype validated (CCR2, gamma-secretase); de novo profiling needed

Evidence Dimension	Biological activity (binding/functional assay)
Target Compound Data	No direct biological activity data available in public domain as of 2026-05-04
Comparator Or Baseline	BMS trisubstituted cyclohexane CCR2 antagonist (compound 54): CCR2 binding IC₅₀ = 1.3 nM; BMS cyclohexyl sulfone gamma-secretase inhibitor (compound 32): MED 1 mg/kg p.o. in APP-YAC mice for Aβ₄₀ lowering
Quantified Difference	Not calculable (target compound lacks direct data; comparators are multiply elaborated derivatives, not the free carboxylic acid scaffold)
Conditions	CCR2 binding: competition binding assay, recombinant human CCR2; Gamma-secretase: APP-YAC transgenic mouse model, oral dosing

Why This Matters

Procurement decisions based on implied biological activity of the scaffold—without explicit, direct data for the specific CAS number—carry high risk of project failure. Users should budget for full de novo biological profiling of any derivatives synthesized from this building block. The comparator data from BMS establish that the cyclohexane alkylsulfone chemotype is biologically validated, but only after extensive substitution beyond the core scaffold.

• [1] Cherney, R. J.; Mo, R.; Meyer, D. T.; Voss, M. E.; Lo, Y. C.; Yang, G.; Miller, P. B.; Scherle, P. A.; Tebben, A. J.; Carter, P. H.; Decicco, C. P. Novel sulfone-containing di- and trisubstituted cyclohexanes as potent CC chemokine receptor 2 (CCR2) antagonists. Bioorg. Med. Chem. Lett. 2014, 24 (7), 1843–1847. View Source
• [2] Churcher, I.; Beher, D.; Best, J. D.; Castro, J. L.; Clarke, E. E.; Gentry, A.; Harrison, T.; Hitzel, L.; Kay, E.; Kerrad, S.; Lewis, H. D.; Morentin-Gutierrez, P.; Mortishire-Smith, R.; Oakley, P. J.; Reilly, M.; Shaw, D. E.; Shearman, M. S.; Teall, M. R.; Williams, S.; Wrigley, J. D. 4-Substituted cyclohexyl sulfones as potent, orally active gamma-secretase inhibitors. Bioorg. Med. Chem. Lett. 2006, 16 (2), 280–284. View Source

Optimal Deployment Scenarios Based on Verified Differentiation Data

Chiral Scaffold for Stereospecific Amide and Ester Derivatization

The trans-1,2-substitution pattern, combined with the strong equatorial conformational preference of the methylsulfonyl group (A-value ~1.5–2.0 kcal/mol), makes this compound an ideal chiral building block for stereospecific amide coupling or esterification reactions [1]. The predictable spatial relationship between the –COOH and –SO₂CH₃ groups ensures that downstream products maintain defined stereochemistry, critical for medicinal chemistry programs targeting chiral biological receptors. The carboxylic acid can be activated (e.g., via HATU, EDC/HOBt) and reacted with amines to generate a library of enantiomerically pure amides without epimerization risk.

Low-MW, High-Acidity Fragment for FBDD Library Design

With a molecular weight of only 206.26 g/mol—the lowest in the 2-alkylsulfonylcyclohexane carboxylic acid series—and a predicted pKa substantially below physiological pH, this compound is well-suited as a fragment in fragment-based drug discovery (FBDD) libraries [1]. Its enhanced acidity (pKa estimated ≤3 vs. 4.9 for unsubstituted cyclohexanecarboxylic acid) ensures complete ionization at pH 7.4, maximizing aqueous solubility for biochemical screening while the sulfone provides three hydrogen-bond acceptor oxygens for target engagement. The LogP of 0.67 places it within optimal fragment-like property space.

Precursor for CCR2 Antagonist and Gamma-Secretase Inhibitor Chemotypes

Although the compound itself lacks direct biological annotation, it is the closest commercially available precursor to the biologically validated trisubstituted cyclohexane alkylsulfone chemotype. BMS has demonstrated that 1,2,4-trisubstituted cyclohexane sulfones achieve CCR2 binding IC₅₀ values as low as 1.3 nM and that cyclohexyl sulfones achieve in vivo gamma-secretase inhibition at oral doses of 1 mg/kg [1]. The 2-methanesulfonylcyclohexane-1-carboxylic acid scaffold provides the pre-installed 1,2-relationship that is conserved across these active series, allowing medicinal chemistry teams to elaborate the scaffold at the 4-position while retaining the critical sulfone-carboxylic acid spatial relationship.

Probe for Sulfone Position SPR Studies

The availability of all four regioisomers (1-, 2-, 3-, and 4-methylsulfonylcyclohexane carboxylic acids) with distinct predicted pKa values (from ~2–3 for the 4-isomer to ~4.22 for the 3-isomer) enables systematic SPR studies on the distance-dependence of the sulfone inductive effect on carboxylic acid acidity [1]. This compound can serve as the key 2-substituted member in a matched molecular pair analysis, where the only variable is the position of the –SO₂CH₃ group on the cyclohexane ring. Such studies are valuable for training computational pKa prediction models and for establishing design principles for sulfone placement in lead optimization.

Application

Selection Property

Validation Focus

Chiral amide/ester derivatization

trans-1,2 stereochemistry; equatorial sulfone preference

Confirm diastereomeric purity and epimerization resistance

Fragment-based library design

Low MW (206 g/mol) and enhanced acidity (pKa ≤ 3)

Verify ionization state at screening pH; solubility assessment

CCR2/gamma-secretase inhibitor precursor

1,2-substitution pattern conserved in active chemotypes

Synthesize trisubstituted analogs; confirm target activity

Structure–property relationship (SPR) probe

Regioisomeric series with distinct predicted pKa values

Experimental pKa measurement; correlation with sulfone position

• [1] Eliel, E. L.; Wilen, S. H.; Doyle, M. P. Enthalpic and Entropic Contributions to the Conformational Free Energies of Methylthio, Methylsulfinyl, Methylsulfonyl, Phenylthio, Phenylsulfinyl, and Phenylsulfonyl Groups in Cyclohexane. J. Org. Chem. 2000, 65 (4), 1068–1075. DOI: 10.1021/jo991181u. View Source
• [2] Cherney, R. J.; Mo, R.; Meyer, D. T.; et al. Alkylsulfone-containing trisubstituted cyclohexanes as potent and bioavailable CCR2 antagonists. Bioorg. Med. Chem. Lett. 2014, 24 (7), 1843–1847. View Source
• [3] Churcher, I.; et al. 4-Substituted cyclohexyl sulfones as potent, orally active gamma-secretase inhibitors. Bioorg. Med. Chem. Lett. 2006, 16 (2), 280–284. View Source